Cas no 214125-04-9 (Jasminoside B)

• Product Name: Jasminoside B
• CAS No: 214125-04-9
• MF: C₁₆H₂₆O₈
• MW: 346.372846126556
• CID: 2100808
• PubChem ID: 102507168
• Update Time: 2024-10-31

Jasminoside B Chemical and Physical Properties

Names and Identifiers

• Jasminoside B
• HY-N4319
• (4S)-4-(hydroxymethyl)-5,5-dimethyl-3-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]cyclohex-2-en-1-one
• CS-0032742
• 214125-04-9
• AKOS040760491
• DA-64618

• Inchi： 1S/C16H26O8/c1-16(2)4-9(19)3-8(10(16)5-17)7-23-15-14(22)13(21)12(20)11(6-18)24-15/h3,10-15,17-18,20-22H,4-7H2,1-2H3/t10-,11-,12-,13+,14-,15-/m1/s1
• InChI Key： XBRXLXOCHNGHBC-PLJUSGQGSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1OCC1=CC(CC(C)(C)[C@@H]1CO)=O)O)O)O

Computed Properties

• Exact Mass: 346.16276778 g/mol
• Monoisotopic Mass: 346.16276778 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 346.37
• XLogP3: -2.1
• Topological Polar Surface Area: 137

Experimental Properties

• Color/Form: Powder
• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (69 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds
• Triterpenoids